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Compound of Interest

Compound Name: 3-Hydroxyxanthone

Cat. No.: B1336859

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 3-
Hydroxyxanthone. The following procedural guidance is designed to ensure the safe
execution of laboratory operations and the proper disposal of waste materials, fostering a
secure research environment.

Quantitative Safety Data

Due to the limited availability of comprehensive toxicological data for 3-Hydroxyxanthone, a
comparative summary with its parent compound, Xanthone, is provided below to inform risk
assessment.
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Parameter

3-Hydroxyxanthone

Xanthone

Molecular Formula

C13HsO3[1]

C13HsO2

Molecular Weight 212.20 g/mol [1] 196.21 g/mol [2]
) ] Off-white to beige
Appearance White solid[1] )
powder/solid[3][4]
) . 174 - 176 °C (345.2 - 348.8 °F)
Melting Point 243 °C (469.4 °F)[1]
[4115]
- i _ 349 - 350 °C (660.2 - 662 °F)
Boiling Point No data available
at 730 mmHg[5]
B ) ) ) Insoluble in water. Soluble in
Solubility No information available[1]

chloroform.[3]

Acute Toxicity (Oral)

Toxicological properties not

fully investigated.

LD50: >500 mg/kg (rat)[6];

Harmful if swallowed.[2][3]

Skin Irritation

Avoid contact with skin.[1]

Causes skin irritation.[3][6]

Eye Irritation

Avoid contact with eyes.[1]

Causes serious eye irritation.

[3][6]

Respiratory Irritation

Avoid inhalation of dust.[1]

Irritating to the respiratory

system.[3]

Occupational Exposure Limits

No established limits.[1]

No established limits.[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE protocols is mandatory when handling 3-

Hydroxyxanthone to minimize exposure risk.

Standard Laboratory Operations (Solutions)

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

integrity before each use and dispose of them immediately if contaminated.

o Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles.
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Body Protection: A standard laboratory coat is required.

Handling of Solid/Powdered Form

Hand Protection: Double gloving with chemical-resistant gloves is recommended.
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Respiratory Protection: A NIOSH-approved N95 or higher-rated respirator is required when
handling the powder outside of a certified chemical fume hood or ventilated balance
enclosure.[2]

Body Protection: A disposable lab coat or gown over a standard lab coat should be worn.

Operational Plan: Step-by-Step Guidance
Preparation and Area Designation

Designated Area: All work with 3-Hydroxyxanthone powder must be conducted in a
designated area, such as a chemical fume hood or a ventilated balance enclosure, to control
dust.

Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit are
readily accessible and unobstructed.

Surface Protection: Cover the work surface with absorbent, disposable bench paper before
beginning any weighing or transfer operations.

Weighing and Solution Preparation

Weighing:

o Perform all weighing operations of the powdered compound within a chemical fume hood
or a powder-containment balance enclosure.

o Use anti-static weigh boats and disposable spatulas to minimize dust generation and
cross-contamination.[7][8]

o Keep the container of the solid compound closed whenever possible.
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 Dissolving:
o Prepare all solutions within a chemical fume hood.
o Slowly add the solid 3-Hydroxyxanthone to the solvent to prevent splashing.
o Ensure the receiving vessel is appropriately sized to avoid spills.

» Labeling: Clearly label all containers with the chemical name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

Post-Handling Procedures

e Decontamination:

o Wipe down all work surfaces and non-disposable equipment with an appropriate solvent
(e.g., 70% ethanol) and then a cleaning agent after each use.

o Dispose of all contaminated disposable materials as hazardous waste.
e Personal Hygiene:
o Remove and dispose of gloves properly.

o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.

Disposal Plan: Step-by-Step Guidance

All waste generated from the handling of 3-Hydroxyxanthone must be treated as hazardous
chemical waste.

Waste Segregation and Collection

e Solid Waste:

o Collect all contaminated solid waste, including used gloves, weigh boats, pipette tips, and
bench paper, in a dedicated, clearly labeled hazardous solid waste container.[9]
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o This container should be a durable, sealable plastic bag or a rigid container lined with a
plastic bag.

e Liquid Waste:

o Collect all liquid waste containing 3-Hydroxyxanthone in a dedicated, clearly labeled
hazardous liquid waste container.

o The container must be compatible with the solvent used (e.g., glass for organic solvents).
Do not overfill the container; leave at least 10% headspace.

e Sharps Waste:

o Dispose of any contaminated sharps, such as needles or razor blades, in a designated,
puncture-resistant sharps container.

Container Management

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("3-Hydroxyxanthone"), the solvent (for liquid waste), and the accumulation
start date.

o Storage: Keep waste containers securely sealed when not in use. Store them in a
designated satellite accumulation area away from general laboratory traffic and incompatible
materials.

Final Disposal

e Institutional Procedures: Arrange for the disposal of all hazardous waste through your
institution's Environmental Health and Safety (EHS) department.

e Regulatory Compliance: Adhere to all local, state, and federal regulations for the disposal of
hazardous chemical waste. Do not dispose of 3-Hydroxyxanthone down the drain or in the
regular trash.

Visualized Signaling Pathways

The following diagrams illustrate the known biological activities of 3-Hydroxyxanthone.
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Caption: Inhibition of TNF-a-induced ICAM-1 expression pathway by 3-Hydroxyxanthone.
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Caption: Inhibition of NADPH-catalysed lipid peroxidation by 3-Hydroxyxanthone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atsjournals.org [atsjournals.org]

2. Xanthone|MSDS [dcchemicals.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1336859?utm_src=pdf-body-img
https://www.benchchem.com/product/b1336859?utm_src=pdf-body
https://www.benchchem.com/product/b1336859?utm_src=pdf-body-img
https://www.benchchem.com/product/b1336859?utm_src=pdf-body
https://www.benchchem.com/product/b1336859?utm_src=pdf-custom-synthesis
https://www.atsjournals.org/doi/10.1165/ajrcmb.22.6.3925
https://dcchemicals.com/msds/MSDS_DC37078.html
https://datasheets.scbt.com/sc-251435.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14812~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:45:41~~Xanthone~~
https://www.fishersci.com/store/msds?partNumber=AAA14812&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 6. cdn.caymanchem.com [cdn.caymanchem.com]

e 7. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

o 8. safety.duke.edu [safety.duke.edu]

e 9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Hydroxyxanthone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336859#personal-protective-equipment-for-
handling-3-hydroxyxanthone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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